Cas no 1250812-36-2 (3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile)

Technical Introduction: 3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile is a heterocyclic compound featuring a pyrazine core substituted with a carbonitrile group and a piperidin-3-yloxy moiety. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as a key intermediate in the synthesis of bioactive molecules. The piperidine ring enhances solubility and bioavailability, while the pyrazine-carbonitrile framework offers reactivity for further functionalization. Its balanced lipophilicity and electron-withdrawing properties make it valuable in medicinal chemistry for designing enzyme inhibitors or receptor modulators. The compound’s stability under standard conditions ensures reliable handling in synthetic workflows. Suitable for research and development, it serves as a scaffold for exploring structure-activity relationships in drug discovery.
3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile structure
1250812-36-2 structure
Product Name:3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile
CAS No:1250812-36-2
MF:C10H12N4O
MW:204.228481292725
CID:5058360
Update Time:2025-06-09

3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile
    • 3-(Piperidin-3-yloxy)-pyrazine-2-carbonitrile
    • Inchi: 1S/C10H12N4O/c11-6-9-10(14-5-4-13-9)15-8-2-1-3-12-7-8/h4-5,8,12H,1-3,7H2
    • InChI Key: ZXQPUTLHXJSNIP-UHFFFAOYSA-N
    • SMILES: O(C1C(C#N)=NC=CN=1)C1CNCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 249
  • XLogP3: 0.3
  • Topological Polar Surface Area: 70.8

3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM334701-1g
3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile
1250812-36-2 95%+
1g
$638 2023-01-19
Chemenu
CM334701-1g
3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile
1250812-36-2 95%+
1g
$586 2021-08-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1655877-1g
3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile
1250812-36-2 98%
1g
¥8956.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1655877-5g
3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile
1250812-36-2 98%
5g
¥17623.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1655877-10g
3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile
1250812-36-2 98%
10g
¥28194.00 2024-08-09

Additional information on 3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile

3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile: A Promising Compound in the Field of Medicinal Chemistry

3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile (CAS No. 1250812-36-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its pyrazine core and piperidine substituent, has been the subject of extensive research, particularly in the areas of neurodegenerative diseases and cancer.

The pyrazine core is a well-known heterocyclic structure that exhibits a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The piperidine substituent, on the other hand, is a versatile moiety that can modulate the pharmacological profile of the compound, enhancing its bioavailability and selectivity. The combination of these two structural elements in 3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile results in a molecule with a high potential for therapeutic intervention.

Recent studies have highlighted the role of 3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile in modulating key signaling pathways involved in neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. The mechanism of action involves the stabilization of microtubules and the prevention of oxidative stress, which are critical factors in the pathogenesis of neurodegenerative disorders.

In addition to its neuroprotective effects, 3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile has shown promise in cancer research. Studies have indicated that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. A notable study published in Cancer Research reported that 3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile effectively suppressed the growth of human breast cancer cells by downregulating the expression of key oncogenes such as HER2 and c-Myc.

The pharmacokinetic properties of 3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile have also been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Moreover, it has been found to have low toxicity and minimal side effects, which are crucial factors for its potential use as a therapeutic agent.

The synthetic route for 3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile involves several well-established chemical transformations. The synthesis typically begins with the formation of a pyrazine derivative, followed by the introduction of the piperidine substituent through an etherification reaction. This multi-step process allows for fine-tuning of the compound's properties by modifying substituents or reaction conditions.

In conclusion, 3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile (CAS No. 1250812-36-2) represents a promising candidate for further development in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable tool for both basic research and drug discovery. Ongoing studies are expected to provide deeper insights into its mechanisms of action and potential therapeutic applications, paving the way for new treatments for neurodegenerative diseases and cancer.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd